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Compound of Interest

Compound Name: 2-O-Hydroxyethyl-d-glucose

CAS No.: 2280-43-5

Cat. No.: B1458490

Get Quote

Executive Summary & Operational Context
2-O-Hydroxyethyl-d-glucose (CAS: 2280-43-5), often abbreviated as 2-HEG, is a synthetic

glucose derivative used primarily as a research intermediate in carbohydrate chemistry and

polymer synthesis.[1] While glucose derivatives are often perceived as biologically benign, 2-

HEG must be managed as chemical waste, not domestic trash.[1]

The Core Directive: Do not dispose of 2-HEG down the laboratory drain. Although 2-HEG is

water-soluble and likely biodegradable, the direct discharge of carbohydrate derivatives into

municipal water systems spikes Biological Oxygen Demand (BOD).[1] High BOD loads can

overwhelm local wastewater treatment bacteria, leading to regulatory fines and potential

environmental hypoxia in receiving waters.[1] Furthermore, as a synthetic intermediate, it does

not fall under "naturally occurring" exemptions in many GLP (Good Laboratory Practice)

protocols.[1]

This guide defines the "Cradle-to-Grave" management for 2-HEG, ensuring compliance with

RCRA (Resource Conservation and Recovery Act) standards and local EHS regulations.
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Chemical Profile & Hazard Assessment
Before disposal, the waste generator must characterize the material.[1] The following data

synthesizes current Safety Data Sheet (SDS) information and physical properties.

Table 1: Physicochemical & Hazard Profile
Property Specification Operational Implication

Chemical Name 2-O-Hydroxyethyl-d-glucose Labeling Requirement

CAS Number 2280-43-5
Unique Identifier for Waste

Manifest

Molecular Weight 224.21 g/mol N/A

Physical State White to Off-white Powder
Particulate hazard; avoid dust

generation

Solubility High (Water)
Mobile in aqueous spills;

requires containment

GHS Classification
Not Globally Harmonized as

PBT/vPvB

Treat as General Chemical

Waste

Potential Hazards
H315 (Skin Irrit.), H319 (Eye

Irrit.)[2][3]

Standard PPE (Gloves,

Goggles) required

RCRA Code None (Non-Regulated)
Dispose as "Non-RCRA

Regulated Chemical Solid"

Expert Insight: While 2-HEG lacks a specific EPA "P" or "U" listing, it should be treated as an

irritant due to the hydroxyethyl ether linkage, which can exhibit different surface-active

properties than native glucose.[1]
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The following logic flow ensures you select the correct waste stream based on the physical

state of the 2-HEG at the time of disposal.

Legend

Start: Identify Waste State

Is the 2-HEG a Solid
(Powder/Crystal)?

Is it in Solution?

No

Stream A: Solid Chemical Waste
(Non-RCRA Regulated)

Yes

Identify Solvent Base

Stream B: Aqueous Organic Waste
(pH 5-9)

Water/Buffer

Stream C: Organic Solvent Waste
(Halogenated/Non-Halogenated)

Organic (MeOH, DMSO, etc.)

Standard Disposal High Hazard Stream

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 2-HEG waste streams. Note that "Aqueous" streams

must still be collected, not sewered.[1]

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound)
Applicability: Expired stock, spilled powder, or excess reagent.[1]
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Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is

acceptable but poses a breakage risk.[4]

Labeling: Affix a hazardous waste label.

Constituents: "2-O-Hydroxyethyl-d-glucose, 100%"

Hazard Checkbox: Check "Irritant" (if available) or "Non-Regulated".

Segregation: Do not mix with strong oxidizers (e.g., permanganates, nitrates) as

carbohydrate derivatives can act as reducing agents, creating exothermic risks.[1]

Final Disposal: Cap tightly. Transfer to your facility's Central Accumulation Area (CAA) for

incineration by a licensed vendor.

Protocol B: Aqueous Solutions (Buffers/Water)
Applicability: Reaction mixtures or stock solutions in water.

pH Verification: Check pH. If < 5 or > 9, neutralize to pH 7 using dilute HCl or NaOH to

prevent container corrosion.[1]

Collection: Pour into a carboy labeled "Aqueous Waste with Organic Contaminants".

Prohibition:Do NOT pour down the sink. Even if the concentration is low, the "Dilution is not

the Solution to Pollution" principle applies. Accumulation of sugars in P-traps promotes

fungal growth and biofilm formation.

Protocol C: Organic Solvent Mixtures
Applicability: 2-HEG dissolved in Methanol, DMSO, or DMF.[1]

Classification: The hazard is now driven by the solvent, not the 2-HEG.

Segregation:

Halogenated: If mixed with Dichloromethane (DCM) or Chloroform.

Non-Halogenated: If mixed with Methanol, Ethanol, or Acetone.[1]
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Action: Dispose of the entire mixture into the appropriate solvent waste drum. Record "Trace

2-O-Hydroxyethyl-d-glucose" on the waste log.

Emergency Procedures: Spills & Exposure
In the event of an accidental release, follow this self-validating response loop.

1. Assess Volume & State
(Solid vs Liquid)

2. Don PPE
(Gloves, Goggles, Lab Coat)

3. Containment
(Circle spill with absorbent)

4. Cleanup
(Sweep or Absorb)

5. Bag & Tag
(Label as Chemical Waste)

Click to download full resolution via product page

Figure 2: Immediate response workflow for laboratory spills.

Specific Cleanup Steps:

Solid Spill: Do not dry sweep vigorously (dust hazard). Use a wet paper towel or a dustpan

with a soft brush. Place waste in a clear plastic bag, seal, and label.

Liquid Spill: Cover with vermiculite or universal absorbent pads. Wait 5 minutes for

absorption. Scoop into a waste bucket. Wash the area with soap and water to remove sticky

residue (sugar derivatives are viscous).

Regulatory Compliance & Grounding
Compliance is not optional. This protocol aligns with the following authoritative standards:

EPA Resource Conservation and Recovery Act (RCRA): 40 CFR 261. While 2-HEG is not

listed, the "Generator Knowledge" rule requires you to declare it as chemical waste due to its

synthetic nature [1].[1]

Prudent Practices in the Laboratory (NRC): Mandates that water-soluble organic chemicals

with unknown biodegradation rates in local systems be collected rather than sewered [2].

OSHA Hazard Communication: 29 CFR 1910.1200.[5][6] Requires all containers to be

labeled with the identity of the contents and appropriate hazard warnings [3].[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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